Cas no 24513-63-1 (6alpha-Hydroxy-Polyporenic acid C)

• Product Name: 6alpha-Hydroxy-Polyporenic acid C
• CAS No: 24513-63-1
• Molecular Formula: C₃₁H₄₆O₅
• Molecular Weight: 498.694
• CID: 1997758
• PubChem ID: 101280198

6alpha-Hydroxy-Polyporenic acid C Properties

Names and Identifiers

• 6alpha-Hydroxy-Polyporenic acid C
• 6alpha-Hydroxypolyporenic acid C
• (6alpha,16alpha)-6,16-Dihydroxy-24-methylene-3-oxo-lanosta-7,9(11)-dien-21-oic acid
• 24513-63-1
• AKOS040763449
• CHEBI:198761
• CS-0637243
• A-Hydroxypolyporenic acid C
• (2R)-2-[(5R,6S,10S,13R,14R,16R,17R)-6,16-dihydroxy-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,12,15,16,17-octahydrocyclopenta[a]phenanthren-17-yl]-6-methyl-5-methylideneheptanoic acid
• HY-N10855
• FS-7949
• 6
• DA-49910
• 6a-Hydroxypolyporenate C
• (2R)-2-[(1R,2R,3aR,5S,5aR,9aS,11aR)-2,5-dihydroxy-3a,6,6,9a,11a-pentamethyl-7-oxo-1H,2H,3H,5H,5aH,8H,9H,11H-cyclopenta[a]phenanthren-1-yl]-6-methyl-5-methylideneheptanoic acid
• (2R)-2-((5R,6S,10S,13R,14R,16R,17R)-6,16-dihydroxy-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,12,15,16,17-octahydrocyclopenta(a)phenanthren-17-yl)-6-methyl-5-methylideneheptanoic acid
• 6a-Hydroxypolyporenic acid C
• 6alpha-Hydroxypolyporenate C

• InChIKey： NRSIOSASQDHZSI-OTNSLKBZSA-N
• Inchi： InChI=1S/C31H46O5/c1-17(2)18(3)9-10-19(27(35)36)25-23(33)16-31(8)21-15-22(32)26-28(4,5)24(34)12-13-29(26,6)20(21)11-14-30(25,31)7/h11,15,17,19,22-23,25-26,32-33H,3,9-10,12-14,16H2,1-2,4-8H3,(H,35,36)/t19-,22+,23-,25+,26+,29-,30-,31+/m1/s1
• SMILES： CC(C)C(=C)CC[C@H]([C@H]1[C@@H](C[C@@]2(C)C3=C[C@@H]([C@H]4C(C)(C)C(=O)CC[C@]4(C)C3=CC[C@]12C)O)O)C(=O)O

Computed Properties

• Exact Mass: 498.33452456g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 498.33452456g/mol
• Heavy Atom Count: 36
• Complexity: 1030
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Solubility: Insuluble (2.5E-3 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Dihydroxy bile acids, alcohols and derivatives